N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)thio)propanamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfanylpropanamide
• InChI: InChI=1S/C16H12F2N2OS2/c17-10-1-4-12(5-2-10)22-8-7-15(21)20-16-19-13-6-3-11(18)9-14(13)23-16/h1-6,9H,7-8H2,(H,19,20,21)
• InChI Key: RMLMUYUPEGCIJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCCC(=O)NC2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C16H12F2N2OS2
• Molecular Weight: 350.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazol-2-yl ring, the propanamide group, and the fluorine atoms. The exact structure would depend on the specific arrangement and bonding of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact molecular structure. These properties could be determined through experimental testing.

Scientific Research Applications

Synthesis and Characterization

N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)thio)propanamide and similar compounds are synthesized through various chemical reactions involving fluoro-substituted benzo[d]thiazoles and phenyl groups. These compounds are fully characterized using spectroscopic methods such as 1H, 13C NMR, UV, IR, and mass spectrometry, which helps in understanding their molecular structure and properties (Manolov, Ivanov, & Bojilov, 2021).

Antitumor Activity

Fluorinated benzothiazoles, including those related to N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)thio)propanamide, have shown potent antitumor activity. These compounds are particularly effective against certain human breast cancer cell lines, demonstrating the importance of fluorine substitution in enhancing biological activity. This highlights their potential in the development of new anticancer therapies (Hutchinson et al., 2001).

Antimicrobial Activity

Compounds structurally similar to N-(6-fluorobenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)thio)propanamide have been evaluated for their antimicrobial activities. These studies show promising results against Mycobacterium smegmatis, indicating potential applications in treating infections caused by mycobacteria (Yolal et al., 2012).

Novel Synthesis Methods

Research also focuses on developing new synthesis methods for fluoro-substituted benzothiazoles, aiming at regio-selective functionalization. These methods offer practical routes to synthesize valuable fluorinated products, which are of significant importance in pharmaceutical and agrochemical industries, underscoring the versatility and potential of these compounds (Ding, Ye, Pu, & Cao, 2014).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Standard safety precautions should be taken when handling any chemical compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential uses, and assessment of its safety and hazards.